2-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide

• IUPAC Name: 2-ethoxy-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C13H13N3O6S2/c1-2-22-8-11(17)15-13-14-7-12(23-13)24(20,21)10-5-3-9(4-6-10)16(18)19/h3-7H,2,8H2,1H3,(H,14,15,17)
• InChI Key: MDZQQAHLWRWCBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=NC=C(S1)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H13N3O6S2
• Molecular Weight: 371.4 g/mol

Description

2-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure and properties that make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body. These enzymes are involved in various biological processes, including inflammation, cell growth, and metabolism.
Biochemical and Physiological Effects:
2-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound is a potent inhibitor of certain enzymes, including cyclooxygenase-2 (COX-2) and carbonic anhydrase. These enzymes play important roles in inflammation and cancer development. In vivo studies have also shown that the compound has anti-inflammatory and anticancer properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide in lab experiments is its potency as an enzyme inhibitor. This makes it a valuable tool for studying the role of specific enzymes in biological processes. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures and to follow proper handling procedures when working with this compound.

Future Directions

There are several future directions for research involving 2-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide. One potential direction is the development of new drugs based on the compound's structure and properties. Researchers may also explore the use of this compound in combination with other drugs to enhance their effectiveness. Additionally, further studies may be conducted to better understand the compound's mechanism of action and its potential applications in various fields.

Scientific Research Applications

2-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide has found applications in various scientific research fields. It has been used in medicinal chemistry, biochemistry, and pharmacology. The compound has been studied for its potential as an enzyme inhibitor, antimicrobial agent, and anti-inflammatory drug. It has also been used in the development of new drugs for the treatment of cancer, Alzheimer's disease, and other neurological disorders.